Cas no 141038-09-7 (2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-)
141038-09-7 structure
Product Name:2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
CAS No:141038-09-7
MF:C16H22O3
MW:262.344085216522
CID:1300449
Update Time:2024-08-03
2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
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- Inchi: 1S/C16H22O3/c1-4-16(18)15(12(2)17)10-6-8-13-7-5-9-14(11-13)19-3/h5,7,9,11,15H,4,6,8,10H2,1-3H3
- InChI Key: ZUKZSWBJNRNJQO-UHFFFAOYSA-N
- SMILES: CC(=O)C(CCCC1=CC=CC(OC)=C1)C(=O)CC
Computed Properties
- Exact Mass: 262.15696
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 420.6±40.0 °C(Predicted)
- PSA: 43.37
- pka: 10.45±0.59(Predicted)
2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- Related Literature
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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